Cas no 312303-36-9 (2-(2-bromophenyl)butanoic acid)

• Product Name: 2-(2-bromophenyl)butanoic acid
• CAS No: 312303-36-9
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• CID: 2948965
• PubChem ID: 22456437
• Update Time: 2025-11-01

2-(2-bromophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 2-bromo-α-ethyl-
• 2-(2-Bromophenyl)butanoic acid
• 2-(2-bromophenyl)butanoic acid

• Inchi： 1S/C10H11BrO2/c1-2-7(10(12)13)8-5-3-4-6-9(8)11/h3-7H,2H2,1H3,(H,12,13)
• InChI Key： HAJRFJVKAQNDLT-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1Br)(CC)C(=O)O

Additional information on 2-(2-bromophenyl)butanoic acid

Introduction to 2-(2-bromophenyl)butanoic acid (CAS No. 312303-36-9)

2-(2-bromophenyl)butanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 312303-36-9, is a significant compound in the realm of pharmaceutical and biochemical research. This molecule, featuring a butanoic acid moiety linked to a 2-bromophenyl group, has garnered attention due to its structural versatility and potential biological activities. The presence of both a bromine atom and a carboxylic acid group makes it a valuable intermediate in synthetic chemistry, particularly in the development of novel therapeutic agents.

The structural framework of 2-(2-bromophenyl)butanoic acid combines the lipophilic properties of the butyl chain with the electronic influence of the brominated aromatic ring. This combination facilitates interactions with biological targets, making it a promising candidate for drug discovery. Recent studies have highlighted its utility in the synthesis of small-molecule inhibitors targeting various disease pathways, including cancer and neurodegenerative disorders.

In the context of modern drug development, 2-(2-bromophenyl)butanoic acid has been explored as a precursor for more complex derivatives. Its carboxylic acid functionality allows for further derivatization via esterification, amidation, or coupling reactions, enabling the creation of diverse pharmacophores. For instance, researchers have utilized this compound to develop novel kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The bromine atom on the phenyl ring also provides a handle for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, expanding its synthetic utility.

One of the most compelling aspects of 2-(2-bromophenyl)butanoic acid is its role in modulating biological pathways. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on enzymes involved in metabolic syndromes. The aromatic ring's electronic properties, influenced by the bromine substituent, can fine-tune binding interactions with protein targets, potentially leading to enhanced selectivity and reduced side effects. This has spurred interest among medicinal chemists looking to develop next-generation therapeutics.

The synthesis of 2-(2-bromophenyl)butanoic acid typically involves multi-step organic transformations starting from readily available precursors. A common route includes the bromination of 2-iodophenylacetic acid followed by ester hydrolysis or direct carboxylation reactions. Advances in catalytic methods have improved the efficiency and yield of these processes, making large-scale production more feasible. These synthetic advancements are crucial for supporting preclinical and clinical studies aimed at evaluating the therapeutic potential of this compound.

Recent breakthroughs in computational chemistry have further enhanced the understanding of 2-(2-bromophenyl)butanoic acid's interactions with biological targets. Molecular docking simulations and quantum mechanical calculations have been employed to predict binding affinities and optimize molecular structures. These computational approaches complement traditional experimental methods, allowing researchers to design more effective derivatives with tailored properties. Such integrative strategies are essential for accelerating drug discovery pipelines.

The pharmacological profile of 2-(2-bromophenyl)butanoic acid is still under active investigation, but initial findings are promising. In vitro assays have demonstrated its ability to modulate enzyme activity in relevant disease models. For example, derivatives targeting cyclooxygenase (COX) enzymes have shown potential in alleviating pain and inflammation. Additionally, interactions with G protein-coupled receptors (GPCRs) have been explored, highlighting its versatility as a scaffold for developing neuromodulatory agents.

The regulatory landscape for compounds like 2-(2-bromophenyl)butanoic acid is governed by stringent guidelines to ensure safety and efficacy. Manufacturers must adhere to Good Manufacturing Practices (GMP) and conduct rigorous toxicological assessments before advancing into clinical trials. These regulatory hurdles underscore the importance of thorough characterization and validation throughout the drug development process.

The future prospects for 2-(2-bromophenyl)butanoic acid are bright, with ongoing research uncovering new applications and refining synthetic methodologies. Collaborative efforts between academia and industry are essential to translate laboratory findings into tangible therapeutic solutions. As our understanding of biological systems evolves, compounds like this will continue to play a pivotal role in addressing unmet medical needs.

In conclusion,CAS No 312303-36-9 refers to a compound that exemplifies the intersection of synthetic chemistry and medicinal biology. Its unique structure offers opportunities for innovation across multiple therapeutic areas. By leveraging cutting-edge technologies and interdisciplinary approaches,CAS No 312303-36-9 continues to be a cornerstone in the quest for novel treatments that improve human health.